Cas no 1805846-05-2 (2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one
• CAS No: 1805846-05-2
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4976131
• Update Time: 2025-10-25

2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one

• Inchi： 1S/C11H12BrFO2/c1-3-15-9-6-4-5-8(10(9)13)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： CMHVRVCALANTLJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1F)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one (CAS No. 1805846-05-2)

2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one, with the CAS number 1805846-05-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-substituted propanone derivative features a unique ethoxy-fluorophenyl moiety, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a halogenated aromatic ring with a ketone functional group, offering versatile reactivity for further modifications. Researchers are particularly interested in its potential applications in drug discovery and material science, where its structural attributes can be leveraged to develop novel bioactive molecules.

The compound’s synthetic utility is underscored by its role as a building block for more complex molecules. Its 2-fluorophenyl group enhances electronic properties, while the bromo substituent provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These features align with current trends in green chemistry, where efficiency and atom economy are prioritized. Recent publications highlight its use in catalysis and ligand design, addressing growing demand for sustainable synthetic methods. Additionally, its low toxicity profile (under standard handling conditions) makes it a safer alternative to traditional reagents in medicinal chemistry workflows.

In the context of AI-driven drug design, 2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one has been explored as a scaffold for machine learning-based molecular optimization. Computational tools like quantitative structure-activity relationship (QSAR) models utilize its structural descriptors to predict bioactivity, reflecting the intersection of cheminformatics and synthetic innovation. This aligns with frequent search queries such as "fluorinated compounds in drug development" or "bromo ketone applications," which dominate academic and industrial discourse. The compound’s thermal stability and solubility in common organic solvents further enhance its practicality for high-throughput screening.

From an SEO perspective, this compound’s nomenclature includes high-value keywords like "fluoroaryl ketone synthesis" and "brominated aromatic intermediates," which are frequently searched in chemical databases such as Reaxys or SciFinder. Its relevance to bioconjugation techniques—popular in antibody-drug conjugate (ADC) research—also positions it as a topic of interest for biotech professionals. Furthermore, discussions on patent landscapes reveal its inclusion in filings related to kinase inhibitors and antiviral agents, addressing contemporary needs in oncology and infectious disease therapeutics.

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In summary, 2-Bromo-1-(3-ethoxy-2-fluorophenyl)propan-1-one (CAS 1805846-05-2) exemplifies the convergence of structural ingenuity and application diversity. Its utility spans pharmaceutical intermediates, catalysis, and computational chemistry, resonating with both academic researchers and industry professionals. By addressing trending topics like "AI in molecular design" and "sustainable synthesis," this overview underscores the compound’s relevance in modern scientific inquiry while optimizing for discoverability through strategic keyword integration.